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Compound of Interest

Compound Name: N-methylcyclopentanamine

Cat. No.: B1588395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-methylcyclopentanamine is a secondary amine that serves as a versatile building block in

organic synthesis. Its unique structural motif, combining a cyclopentyl ring with an N-methyl

group, imparts specific steric and electronic properties that are leveraged in the construction of

complex molecules, particularly in the fields of medicinal chemistry and materials science. This

document provides detailed application notes and experimental protocols for the use of N-
methylcyclopentanamine as a reagent in key organic transformations.

Physicochemical Properties
N-methylcyclopentanamine is a colorless liquid at room temperature. Its hydrochloride salt is

a solid, which offers improved stability and ease of handling.[1]

Property Value Reference

Molecular Formula C₆H₁₃N [2]

Molecular Weight 99.17 g/mol [2]

Boiling Point 120-122 °C [3]

CAS Number 2439-56-7 [2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1588395?utm_src=pdf-interest
https://www.benchchem.com/product/b1588395?utm_src=pdf-body
https://www.benchchem.com/product/b1588395?utm_src=pdf-body
https://www.benchchem.com/product/b1588395?utm_src=pdf-body
https://www.benchchem.com/product/b1588395?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397633/
https://pubchem.ncbi.nlm.nih.gov/compound/N-methylcyclopentanamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-methylcyclopentanamine
https://www.chemsynthesis.com/base/chemical-structure-17771.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-methylcyclopentanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Organic Synthesis
N-methylcyclopentanamine is primarily utilized as a nucleophile in a variety of bond-forming

reactions. Its applications include the synthesis of substituted amides, tertiary amines, and

heterocyclic compounds, which are often key intermediates in the development of

pharmaceuticals and agrochemicals.[1][4][5]

Synthesis of N-Cyclopentyl-N-methylamides
The reaction of N-methylcyclopentanamine with acyl chlorides or other activated carboxylic

acid derivatives provides a straightforward route to N-cyclopentyl-N-methylamides. These

amides are prevalent in various biologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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